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Compound Name: Profluthrin

Cat. No.: B131629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Profluthrin, with the CAS registry number 223419-20-3, is a synthetic pyrethroid insecticide.[1]

Its chemical name is (2,3,5,6-tetrafluoro-4-methylphenyl)methyl 2,2-dimethyl-3-(1-propen-1-

yl)cyclopropanecarboxylate.[2] A key characteristic of Profluthrin is its high vapor pressure,

which contributes to its effectiveness as a spatial repellent and insecticide against a variety of

pests, particularly fabric and sanitary insects.[3] This document provides a detailed overview of

the physicochemical properties, mechanism of action, toxicological profile, and relevant

experimental methodologies for Profluthrin.

Physicochemical Properties
Profluthrin is a pale yellow to light yellow clear liquid with a slight characteristic odor.[4] It is

soluble in most organic solvents but has very low solubility in water.[4] A summary of its key

physicochemical properties is presented in the table below.
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Property Value Reference(s)

CAS Number 223419-20-3 [2]

Molecular Formula C₁₇H₁₈F₄O₂ [2][3][5][6]

Molecular Weight 330.32 g/mol [2][3][4][5][6]

Appearance
Pale yellow to light yellow clear

liquid
[4]

Odor Slightly characteristic [4]

Density 1.19 g/cm³ (at 17.5 °C) [4]

Melting Point < 25 °C [7]

Boiling Point 323 °C [7]

Vapor Pressure 10.3 mPa (at 25 °C) [4][7]

Water Solubility 0.16 mg/L [4][7]

LogP (Octanol-Water Partition

Coefficient)
5.9 [4]

Flash Point 158 °C [7]

Viscosity 14.1 mPa·s (at 20°C) [4]

Mechanism of Action
Profluthrin is classified by the Insecticide Resistance Action Committee (IRAC) as a Group 3A

insecticide. Like other pyrethroids, its primary mode of action is the modulation of voltage-gated

sodium channels in the nervous systems of insects.

Pyrethroids bind to a specific site on the alpha-subunit of the sodium channel, which is a large

transmembrane protein responsible for the rising phase of the action potential. This binding

modifies the gating kinetics of the channel, causing it to remain open for an extended period.

The prolonged influx of sodium ions leads to membrane depolarization, repetitive nerve firing,

and eventual paralysis, resulting in the death of the insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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